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Compound of Interest

Compound Name: N-Phenylmethacrylamide

Cat. No.: B167878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Phenylmethacrylamide is a vinyl monomer that has garnered interest in the field of polymer

chemistry and materials science. Its structure, featuring a phenyl group attached to the amide

nitrogen, imparts unique properties to its corresponding polymer, poly(N-
phenylmethacrylamide). These properties, including thermal stability and hydrophobicity,

make it a candidate for various applications, ranging from advanced polymer materials to

biomedical uses, particularly in the realm of drug delivery. This technical guide provides an in-

depth overview of N-Phenylmethacrylamide, covering its physicochemical properties,

synthesis, polymerization, and potential applications, with a focus on its relevance to

researchers and professionals in drug development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-Phenylmethacrylamide is

crucial for its application in synthesis and polymerization. The key properties are summarized in

the table below.
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Property Value Reference

CAS Number 1611-83-2 [1]

Molecular Formula C₁₀H₁₁NO [2]

Molecular Weight 161.20 g/mol [2]

Melting Point 84-85 °C [1]

Boiling Point 319.4 ± 15.0 °C (Predicted) [1]

Density 1.071 ± 0.06 g/cm³ (Predicted) [1]

Appearance
White to light yellow to light

orange powder/crystal

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[3]

Synthesis of N-Phenylmethacrylamide
N-Phenylmethacrylamide can be synthesized through several methods. A common approach

involves the reaction of an amine with a methacrylic acid derivative.

Experimental Protocol: Synthesis from Aniline and
Methacrylic Anhydride
This method utilizes a green catalyst, "Maghnite H+", a proton-exchanged montmorillonite clay,

providing an environmentally friendly alternative to traditional methods that use toxic reactants

like methacryloyl chloride and triethylamine.[4]

Materials:

Aniline

Methacrylic anhydride

"Maghnite H+" catalyst
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Solvent (optional, the reaction can be carried out in bulk)

Procedure:

In a reaction vessel, combine aniline and methacrylic anhydride.

Add a catalytic amount of "Maghnite H+".

Stir the reaction mixture at room temperature for 2 hours.

The reaction proceeds in bulk (without solvent).

Upon completion, the product can be purified by recrystallization.

This green synthesis route has been reported to yield N-Phenylmethacrylamide with 85%

conversion and 100% selectivity.[4]

Synthesis of N-Phenylmethacrylamide.

Polymerization of N-Phenylmethacrylamide
N-Phenylmethacrylamide can be polymerized through free-radical polymerization to yield

poly(N-phenylmethacrylamide). It can also be copolymerized with other monomers to tailor

the properties of the resulting polymer.

Experimental Protocol: Free-Radical Solution
Polymerization
This protocol describes a general procedure for the free-radical solution polymerization of N-
Phenylmethacrylamide.[4]

Materials:

N-Phenylmethacrylamide (monomer)

Benzoyl peroxide (initiator)

N,N-Dimethylformamide (solvent)
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Procedure:

Dissolve N-Phenylmethacrylamide and benzoyl peroxide in N,N-dimethylformamide in a

reaction vessel.

Purge the solution with an inert gas (e.g., nitrogen) to remove oxygen, which can inhibit

polymerization.

Heat the reaction mixture to 70°C while stirring.

Allow the polymerization to proceed for the desired time.

Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol).

Filter and dry the resulting poly(N-phenylmethacrylamide).

N-Phenylmethacrylamide

Reaction Vessel
(70°C, Inert Atmosphere)Benzoyl Peroxide

N,N-Dimethylformamide

Precipitation
(e.g., Methanol) Poly(N-phenylmethacrylamide)

Click to download full resolution via product page

Free-Radical Solution Polymerization Workflow.

Copolymerization and Reactivity Ratios
N-Phenylmethacrylamide can be copolymerized with various monomers to modify the

properties of the resulting polymer. The reactivity ratios (r₁ and r₂) indicate the preference of a

growing polymer chain to add a monomer of its own kind versus the comonomer.
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Comonomer
(M₂)

r₁ (N-
Phenylmethacr
ylamide)

r₂
Polymerization
System

Reference

Methyl

Methacrylate
0.03 0.593

Free radical,

DMSO, Benzoyl

Peroxide

[5]

Ethyl

Methacrylate
- -

Free radical,

N,N-

dimethylformami

de, Benzoyl

Peroxide

[4]

Properties and Applications of Poly(N-
Phenylmethacrylamide)
Poly(N-phenylmethacrylamide) is a hydrophobic polymer with high thermal stability. Unlike

thermoresponsive polymers such as poly(N-isopropylacrylamide), poly(N-
phenylmethacrylamide) is not expected to exhibit a Lower Critical Solution Temperature

(LCST) in water due to the bulky and hydrophobic phenyl group.[5]

Applications in Drug Delivery
N-substituted acrylamide-based polymers are a versatile class of materials for biomedical

applications, including drug delivery.[6][7] The ability to tailor the polymer's properties by

copolymerization makes them attractive for creating "smart" materials that can respond to

specific stimuli.[8]

Polymers based on acrylamides can be formulated into nanoparticles or hydrogels for the

controlled release of therapeutic agents.[9][10] For instance, nanoparticles can accumulate in

tumor tissues through the enhanced permeability and retention (EPR) effect, offering a passive

targeting strategy.[9] Hydrogels can serve as depots for sustained drug release.[11]

While specific drug delivery systems based solely on poly(N-phenylmethacrylamide) are not

extensively documented, its hydrophobic nature could be exploited for the encapsulation of
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hydrophobic drugs. Copolymerization with hydrophilic monomers could lead to amphiphilic

block copolymers that self-assemble into micelles for drug delivery.

Polymer Formulation

Drug Delivery Application

Poly(N-phenylmethacrylamide)

Copolymerization
(e.g., with hydrophilic monomers)

NanoparticlesHydrogels Micelles

Encapsulation

Targeted Delivery
(e.g., EPR effect)

Hydrophobic Drug

Controlled Release
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Potential Role in Drug Delivery Systems.

Safety and Toxicology
Detailed toxicological data for N-Phenylmethacrylamide monomer is limited. However, it is

important to handle it with care, as with all chemical reagents. For the related compound N-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b167878?utm_src=pdf-body-img
https://www.benchchem.com/product/b167878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


phenylacrylamide (CAS 2210-24-4), GHS hazard statements indicate that it causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[12]

The biocompatibility of the corresponding polymer, poly(N-phenylmethacrylamide), would

need to be thoroughly evaluated for any biomedical applications. Studies on other

polyacrylamides have shown that biocompatibility can be influenced by factors such as residual

monomer content and the choice of surfactants used during polymerization.[13] For instance, in

vitro cytotoxicity tests on NIPAAm-based hydrogels have shown minimal cytotoxic effects on

fibroblast cells, suggesting their potential for subcutaneous applications.[14] Animal studies

with intravitreal injections of poly(N-isopropylacrylamide) have also indicated a lack of retinal

toxicity.[15][16] However, each specific polymer formulation requires its own rigorous safety

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.mdpi.com/2310-2861/11/3/207
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylacrylamide
https://www.nist.gov/publications/improving-biocompatibility-thermo-sensitive-polyn-isopropyl-acrylamide-nanoparticles
https://www.nist.gov/publications/improving-biocompatibility-thermo-sensitive-polyn-isopropyl-acrylamide-nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC3148264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3148264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108863/
https://scispace.com/pdf/ocular-biocompatibility-of-poly-n-isopropylacrylamide-pnipam-3m8gnkpu53.pdf
https://www.benchchem.com/product/b167878#n-phenylmethacrylamide-monomer-cas-number-1611-83-2
https://www.benchchem.com/product/b167878#n-phenylmethacrylamide-monomer-cas-number-1611-83-2
https://www.benchchem.com/product/b167878#n-phenylmethacrylamide-monomer-cas-number-1611-83-2
https://www.benchchem.com/product/b167878#n-phenylmethacrylamide-monomer-cas-number-1611-83-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167878?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

